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molecular formula C8H9FO B1330356 1-Ethoxy-3-fluorobenzene CAS No. 458-03-7

1-Ethoxy-3-fluorobenzene

Cat. No. B1330356
CAS RN: 458-03-7
M. Wt: 140.15 g/mol
InChI Key: UWWCZZMOTBWUAB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04801717

Procedure details

3-fluoro-phenol and ethyl iodide were reacted to form 3-fluoro-ethoxy benzene with a refractive index of nD25 =1.4823 which was reacted with nitric acid to obtain 2-ethoxy-4-fluoronitro benzene with a melting point of 28°~30° C. which was reacted to obtain 0-(4-nitro-3-ethoxy-phenyl)-hydroxylamine melting at 97°~98° C.
Name
3-fluoro-phenol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
ethyl iodide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
3-fluoro-ethoxy benzene

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:3]=[C:4]([OH:8])[CH:5]=[CH:6][CH:7]=1.[CH2:9](I)[CH3:10]>>[F:1][C:2]1[CH:3]=[C:4]([O:8][CH2:9][CH3:10])[CH:5]=[CH:6][CH:7]=1

Inputs

Step One
Name
3-fluoro-phenol
Quantity
0 (± 1) mol
Type
reactant
Smiles
FC=1C=C(C=CC1)O
Name
ethyl iodide
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)I

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
3-fluoro-ethoxy benzene
Type
product
Smiles
FC=1C=C(C=CC1)OCC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.